3-(1,3-benzodioxol-5-ylmethyl)-5,7-dimethyl-3,4-dihydro-2H-1,3-benzoxazine

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-5,7-dimethyl-2,4-dihydro-1,3-benzoxazine
• InChI: InChI=1S/C18H19NO3/c1-12-5-13(2)15-9-19(10-20-17(15)6-12)8-14-3-4-16-18(7-14)22-11-21-16/h3-7H,8-11H2,1-2H3
• InChI Key: VQZKWQIGPOUMPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CN(COC2=C1)CC3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

3-(1,3-benzodioxol-5-ylmethyl)-5,7-dimethyl-3,4-dihydro-2H-1,3-benzoxazine is a synthetic compound that has gained significant attention in the scientific community due to its various potential applications. This compound is commonly referred to as BDB or Benzodioxolylbutanamine, and it has been studied for its potential use in scientific research.

Mechanism of Action

BDB acts as a serotonin receptor agonist, which means that it stimulates the receptors to produce a response. It has been found to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood and perception. BDB has also been found to have some affinity for other serotonin receptors, including 5-HT1A, 5-HT2B, and 5-HT2C.
Biochemical and Physiological Effects:
BDB has been found to have various biochemical and physiological effects. It has been found to increase the levels of serotonin in the brain, which can lead to an improvement in mood and a reduction in anxiety. BDB has also been found to increase the levels of dopamine in the brain, which can lead to an increase in motivation and pleasure.

Advantages and Limitations for Lab Experiments

BDB has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has a high affinity for serotonin receptors, which makes it a useful tool for studying the role of serotonin in the brain. However, there are also some limitations to the use of BDB in lab experiments. It has not been extensively studied in humans, and its long-term effects are not well understood.

Future Directions

There are several future directions for the study of BDB. One area of research is the potential use of BDB in the treatment of mood disorders, such as depression and anxiety. Another area of research is the potential use of BDB in the study of the role of serotonin in the brain. Additionally, there is a need for further research on the long-term effects of BDB and its potential side effects.
Conclusion:
In conclusion, 3-(1,3-benzodioxol-5-ylmethyl)-5,7-dimethyl-3,4-dihydro-2H-1,3-benzoxazine is a compound that has potential applications in scientific research. It has been found to have a high affinity for serotonin receptors and has been studied for its potential use in the treatment of mood disorders. However, further research is needed to fully understand the effects of BDB and its potential long-term side effects.

Synthesis Methods

The synthesis of BDB is a complex process that involves several steps. One of the commonly used methods for synthesizing BDB is through the condensation of 3,4-methylenedioxyphenyl-2-propanone and methylamine. The reaction is carried out in the presence of a reducing agent, such as sodium borohydride, to yield BDB.

Scientific Research Applications

BDB has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. BDB has been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.